
CAS number 6358-30-1 chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Carbazole Violet

Cat. No.: B1584481 Get Quote

An In-Depth Technical Guide to the Chemical Properties of C.I. Pigment Violet 23 (CAS 6358-

30-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Pigment Violet 23, identified by CAS number 6358-30-1, is a high-performance organic

pigment belonging to the dioxazine class of compounds.[1][2] Its chemical name is 8,18-

Dichloro-5,15-diethyl-5,15-dihydrodiindolo[3,2-b:3′,2′-m]triphenodioxazine.[3] Renowned for its

intense, bluish-violet shade and excellent stability, Pigment Violet 23 is widely utilized in various

industrial applications, including paints, inks, plastics, and textiles.[4][5] While primarily used as

a colorant, its comprehensive chemical and physical properties, along with its toxicological

profile, are of significant interest to researchers and scientists in various fields. This guide

provides a detailed overview of the core chemical properties, experimental protocols, and

toxicological data for CAS number 6358-30-1.

Chemical and Physical Properties
Pigment Violet 23 is a dark purple solid with a complex polycyclic structure.[2] Its robust

chemical nature contributes to its exceptional stability to heat, light, and various solvents.[6] A

summary of its key chemical and physical properties is presented in the tables below.

Table 1: General Chemical Properties of Pigment Violet
23
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Property Value Reference(s)

CAS Number 6358-30-1 [7]

Molecular Formula C₃₄H₂₂Cl₂N₄O₂ [7]

Molecular Weight 589.47 g/mol [7]

Appearance Violet crystalline powder [8]

Chemical Class Dioxazine [9]

Synonyms
Carbazole Violet, Dioxazine

Violet, Permanent Violet RL
[5][10]

Table 2: Physicochemical Data for Pigment Violet 23
Property Value Reference(s)

Melting Point >385 °C (decomposes) [2]

Density 1.4 - 1.6 g/cm³ [6][9]

Bulk Density 11.7 - 13.3 lb/gal [6]

pH of 10% Slurry 5.0 - 8.0 [9][11][12]

Oil Absorption ≤50 cc/100g [9]

Heat Stability 180-220 °C [9][12]

Water Solubility Insoluble [8]

Solvent Solubility
Generally insoluble in common

organic solvents
[5][8]

Experimental Protocols
Synthesis of Pigment Violet 23
The synthesis of Pigment Violet 23 is a multi-step process that involves the condensation of 3-

amino-N-ethylcarbazole with chloranil (2,3,5,6-tetrachloro-1,4-benzoquinone), followed by a

ring-closure reaction.[2][6]
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Detailed Methodology:

A common synthetic route is as follows:

Condensation: 100g of 3-amino-9-ethylcarbazole, 42.5g of anhydrous sodium acetate, and

87.5g of chloranil are added to 1,940g of o-dichlorobenzene at 50°C.[13]

The mixture is stirred at 60-65°C for several hours until the 3-amino-9-ethylcarbazole is

consumed.[13]

The reaction mixture is then heated to 115°C under vacuum to remove acetic acid.[13]

Ring Closure: The temperature is raised to 150°C, and a catalyst such as benzenesulfonyl

chloride is added.[13] The mixture is then heated to 176-180°C to facilitate the ring-closure

reaction, forming the crude pigment.[13]

Isolation and Purification: The reaction mixture is cooled, and the crude Pigment Violet 23 is

isolated by filtration.[14] The filter cake is washed with hot o-dichlorobenzene and then with

water to remove impurities.[13][14] The purified pigment is then dried.[14]
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Synthesis Workflow of Pigment Violet 23
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Caption: A flowchart illustrating the general synthesis process of Pigment Violet 23.
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Toxicological Profile
Pigment Violet 23 is generally considered to have low acute toxicity.[15] However, as with any

fine powder, inhalation of dust should be avoided.[16]

Table 3: Summary of Toxicological Data
Test Result Reference(s)

Acute Oral Toxicity (LD50, rat) > 5,000 mg/kg

Skin Irritation (rabbit) Non-irritant [8][15]

Eye Irritation (rabbit) Irritant [15]

Skin Sensitization Not observed in animal studies [16]

Mutagenicity
No genotoxic potential

revealed in tests
[16]

Experimental Protocol for Cytotoxicity Assessment (General):

While specific detailed protocols for Pigment Violet 23 are not readily available in the public

domain, a general methodology for assessing the cytotoxicity of a compound like this in vitro

would involve:

Cell Culture: Mouse fibroblast cells (or other relevant cell lines) are cultured in a suitable

medium under standard conditions (e.g., 37°C, 5% CO₂).

Compound Preparation: A stock solution of Pigment Violet 23 is prepared in a suitable

solvent (e.g., DMSO) and then diluted to various concentrations in the cell culture medium.

Cell Treatment: The cultured cells are exposed to different concentrations of the pigment for

a defined period (e.g., 24, 48, or 72 hours).

Viability Assay: Cell viability is assessed using a standard assay such as the MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures mitochondrial

metabolic activity as an indicator of cell viability.
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Data Analysis: The results are used to determine the concentration of the pigment that

causes a 50% reduction in cell viability (IC50).

General Workflow for In Vitro Cytotoxicity Testing
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Caption: A generalized workflow for assessing the in vitro cytotoxicity of a chemical compound.

Biological Activity and Signaling Pathways
Currently, there is no significant evidence in the scientific literature to suggest that Pigment

Violet 23 has any specific biological activity or interacts with known signaling pathways in a

manner relevant to drug development. Its primary interaction with biological systems appears to

be related to its physical presence and toxicological profile at high concentrations.

Conclusion
C.I. Pigment Violet 23 (CAS 6358-30-1) is a chemically stable organic pigment with a well-

defined set of physical properties that make it suitable for a wide range of industrial

applications. Its toxicological profile indicates low acute toxicity, although it can be an eye

irritant. For researchers and scientists, understanding these properties is crucial for its safe

handling and potential for new applications. For professionals in drug development, while

Pigment Violet 23 does not currently present itself as a therapeutic agent, its low toxicity and

high stability could make it a person of interest as a potential excipient or colorant in certain

topical or device-related applications, pending further detailed biological evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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